Cas no 2137668-10-9 (2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 2137668-10-9
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5277863
• PubChem ID: 165445164
• Update Time: 2025-07-19

2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137668-10-9
• EN300-697868
• 2-hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one
• 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C10H20N2O3/c1-15-7-4-11-8-9(13)10(14)12-5-2-3-6-12/h9,11,13H,2-8H2,1H3
• InChI Key： HFQDARBTYCBZFO-UHFFFAOYSA-N
• SMILES： OC(CNCCOC)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one

Introduction to 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one (CAS No. 2137668-10-9)

2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one is a compound of significant interest in the field of pharmaceutical chemistry, owing to its unique structural features and potential biological activities. With the CAS number 2137668-10-9, this molecule has garnered attention for its role in the development of novel therapeutic agents. The compound’s structure, featuring a hydroxy group, an amino substituent, and a pyrrolidin-1-yl moiety, suggests a high degree of versatility in terms of chemical reactivity and biological interactions.

The hydroxy functional group at the 2-position and the amino group at the 3-position provide opportunities for hydrogen bonding, which is a critical factor in many drug-receptor interactions. Additionally, the presence of a pyrrolidin-1-yl ring enhances the compound’s solubility and bioavailability, making it an attractive candidate for further investigation in drug design. The (2-methoxyethyl)amino side chain further contributes to the molecule’s complexity, potentially influencing its pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural motifs present in 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one align well with several pharmacophores that have shown promise in preclinical studies. For instance, the combination of a hydroxy group and an amino group is commonly found in molecules that exhibit anti-inflammatory or analgesic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. The virtual screening of databases has identified several hits that share structural similarities with 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one, suggesting potential applications in treating conditions such as neurodegenerative disorders or autoimmune diseases. These computational findings have spurred interest in synthesizing and characterizing analogs of this compound to explore their therapeutic potential.

The synthesis of 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, modern synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, offer new avenues for constructing complex molecules efficiently. These methods have been instrumental in accessing derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic profiles.

In vitro studies have begun to unravel the mechanistic basis of the potential activities associated with this compound. Initial reports suggest that derivatives of 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one may interact with specific enzymes or receptors involved in disease pathways. For example, modifications to the (2-methoxyethyl)amino side chain have been shown to influence binding affinity and selectivity, highlighting the importance of fine-tuning molecular structure for optimal therapeutic effects.

The development of novel drug candidates is a lengthy and complex process that involves multiple stages of testing, from preclinical trials to clinical studies. However, compounds like 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-yl)propan-1-one (CAS No. 2137668-10-9) serve as valuable starting points for medicinal chemists due to their inherent structural diversity and functional group richness. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can rapidly explore new chemical space and identify promising candidates for further development.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and mechanisms, molecules like 2-Hydroxy-3-[(2-methoxyethyl)amino]-1-(pyrrolidin-1-y l)propan - 1 - one will continue to play a crucial role in drug discovery efforts. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.